Cas no 5693-85-6 (Pentanediamide, 2-[[(4-methylphenyl)sulfonyl]amino]-)

• Product Name: Pentanediamide, 2-[[(4-methylphenyl)sulfonyl]amino]-
• CAS No: 5693-85-6
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 347276
• PubChem ID: 71444406
• Update Time: 2025-04-19

Pentanediamide, 2-[[(4-methylphenyl)sulfonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Pentanediamide, 2-[[(4-methylphenyl)sulfonyl]amino]-
• 2-[(4-methylphenyl)sulfonylamino]pentanediamide
• DTXSID20853191
• 5693-85-6
• N~2~-(4-Methylbenzene-1-sulfonyl)glutamamide

• Inchi： 1S/C12H17N3O4S/c1-8-2-4-9(5-3-8)20(18,19)15-10(12(14)17)6-7-11(13)16/h2-5,10,15H,6-7H2,1H3,(H2,13,16)(H2,14,17)
• InChI Key： WWRTUIXLUDPODC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(C(N)=O)CCC(N)=O)(=O)=O

Computed Properties

• Exact Mass: 299.09411
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 132.35